Cas no 569337-39-9 (5-(Benzyloxy)-3-bromo-1H-indole)
569337-39-9 structure
Product Name:5-(Benzyloxy)-3-bromo-1H-indole
CAS No:569337-39-9
MF:C15H12BrNO
MW:302.16588306427
CID:946166
PubChem ID:12094941
Update Time:2025-04-19
5-(Benzyloxy)-3-bromo-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-(Benzyloxy)-3-bromo-1H-indole
- 3-bromo-5-benzyloxyindole
- 3-bromo-5-phenylmethoxy-1H-indole
- 1H-Indole, 3-bromo-5-(phenylmethoxy)-
- MFCD11110952
- 569337-39-9
- RGXOJKXWRRGKJN-UHFFFAOYSA-N
- EN300-1275501
- DTXSID20477452
- SCHEMBL6081390
- CS-0270093
- DB-072221
-
- MDL： MFCD11110952
- Inchi： 1S/C15H12BrNO/c16-14-9-17-15-7-6-12(8-13(14)15)18-10-11-4-2-1-3-5-11/h1-9,17H,10H2
- InChI Key： RGXOJKXWRRGKJN-UHFFFAOYSA-N
- SMILES： BrC1=CNC2C=CC(=CC=21)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 301.01000
- Monoisotopic Mass: 301.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 459.023°C at 760 mmHg
- Flash Point: 231.409°C
- Refractive Index: 1.689
- PSA: 25.02000
- LogP: 4.50940
5-(Benzyloxy)-3-bromo-1H-indole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(Benzyloxy)-3-bromo-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125652-1g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95%+ | 1g |
$336 | 2021-08-05 | |
| Chemenu | CM125652-5g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95%+ | 5g |
$1007 | 2021-08-05 | |
| Chemenu | CM125652-1g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM125652-5g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Enamine | EN300-1275501-0.05g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95% | 0.05g |
$202.0 | 2023-06-08 | |
| Enamine | EN300-1275501-0.1g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95% | 0.1g |
$301.0 | 2023-06-08 | |
| Enamine | EN300-1275501-0.25g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95% | 0.25g |
$431.0 | 2023-06-08 | |
| Enamine | EN300-1275501-0.5g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95% | 0.5g |
$679.0 | 2023-06-08 | |
| Enamine | EN300-1275501-1.0g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95% | 1g |
$871.0 | 2023-06-08 | |
| Enamine | EN300-1275501-2.5g |
5-(benzyloxy)-3-bromo-1H-indole |
569337-39-9 | 95% | 2.5g |
$1707.0 | 2023-06-08 |
5-(Benzyloxy)-3-bromo-1H-indole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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